Cas no 765844-39-1 (Ethyl 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylate)

Ethyl 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylate is a pyrimidine derivative with a tert-butyl substituent at the 6-position and a hydroxyl group at the 2-position, esterified at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its sterically hindered tert-butyl group enhances stability, while the hydroxyl and ester functionalities provide reactive sites for further derivatization. The compound exhibits favorable solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its structural features make it valuable for constructing heterocyclic frameworks, enabling applications in medicinal chemistry and material science.

Ethyl 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylate structure

765844-39-1 structure

Product Name:Ethyl 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylate

CAS No:765844-39-1

MF:C₁₁H₁₆N₂O₃

MW:224.256342887878

CID:4817409

Update Time:2025-06-07

Ethyl 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- ETHYL 6-(TERT-BUTYL)-2-HYDROXYPYRIMIDINE-4-CARBOXYLATE
- Ethyl 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylate
- Inchi： 1S/C11H16N2O3/c1-5-16-9(14)7-6-8(11(2,3)4)13-10(15)12-7/h6H,5H2,1-4H3,(H,12,13,15)
- InChI Key： MTUQTMCSEBBEJI-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C(C)(C)C)NC(N=1)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 375
XLogP3: 1.6
Topological Polar Surface Area: 67.8

Ethyl 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylate Pricemore >>

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